N-[4-(benzyloxy)phenyl]-2,2,2-trichloroacetamide

• IUPAC Name: 2,2,2-trichloro-N-(4-phenylmethoxyphenyl)acetamide
• InChI: InChI=1S/C15H12Cl3NO2/c16-15(17,18)14(20)19-12-6-8-13(9-7-12)21-10-11-4-2-1-3-5-11/h1-9H,10H2,(H,19,20)
• InChI Key: IGKPCNQTSKQQDL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC=C(C=C2)NC(=O)C(Cl)(Cl)Cl
• Molecular Formula: C15H12Cl3NO2
• Molecular Weight: 344.6 g/mol

Description

N-[4-(benzyloxy)phenyl]-2,2,2-trichloroacetamide, commonly known as BPTAA, is a chemical compound that belongs to the class of trichloroacetamides. It is a white crystalline powder that is soluble in organic solvents such as ethanol, chloroform, and acetone. BPTAA has gained significant attention in the scientific community due to its potential applications in various fields such as medicinal chemistry, drug discovery, and material science.

Mechanism of Action

The mechanism of action of BPTAA is not fully understood. However, it is believed to exert its antitumor activity by inhibiting the activity of the enzyme topoisomerase II, which is involved in DNA replication and repair. BPTAA has also been shown to induce cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects:
BPTAA has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit the activity of various enzymes such as acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of neurotransmitters in the brain. BPTAA has also been shown to modulate the activity of ion channels in the brain, which can affect neuronal signaling.

Advantages and Limitations for Lab Experiments

BPTAA has several advantages as a research tool. It is a relatively simple compound to synthesize, making it readily available for laboratory experiments. It has also been shown to exhibit potent antitumor activity, making it a useful tool for studying cancer biology. However, BPTAA has some limitations. It is a relatively new compound, and its mechanism of action is not fully understood. Additionally, its potential toxicity and side effects are not well characterized, making it important to exercise caution when working with this compound.

Future Directions

There are several potential future directions for research on BPTAA. One area of interest is the development of BPTAA-based drugs for the treatment of cancer and bacterial infections. Another area of interest is the study of the compound's mechanism of action, which could provide insights into the underlying biology of cancer and other diseases. Finally, the development of new synthetic routes for BPTAA could lead to more efficient and cost-effective production of this compound, making it more widely available for research purposes.

Synthesis Methods

BPTAA can be synthesized through a multi-step process involving the reaction of 4-hydroxybenzaldehyde with benzyl chloride to form 4-(benzyloxy)benzaldehyde. This intermediate product is then reacted with trichloroacetyl chloride in the presence of a base to form BPTAA. The synthesis of BPTAA is a relatively simple process that can be carried out in a laboratory setting.

Scientific Research Applications

BPTAA has been extensively studied for its potential applications in medicinal chemistry. It has been shown to exhibit antitumor activity against various cancer cell lines such as breast cancer, lung cancer, and colon cancer. BPTAA has also been shown to inhibit the growth of bacteria such as Staphylococcus aureus and Escherichia coli, making it a potential candidate for the development of new antibiotics.